Cas no 88444-02-4 (Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-)

• Product Name: Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-
• CAS No: 88444-02-4
• MF: C₂₃H₄₂O₅
• MW: 398.576588153839
• CID: 632550
• PubChem ID: 71318004
• Update Time: 2025-04-19

Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-
• 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]pentanedioic acid
• 88444-02-4
• DTXSID80748190

• Inchi： 1S/C23H42O5/c1-19-13-10-11-15-20(19)14-9-7-5-3-2-4-6-8-12-16-23(28,17-21(24)25)18-22(26)27/h19-20,28H,2-18H2,1H3,(H,24,25)(H,26,27)
• InChI Key： JCBMEQILGZHUNJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCC1CCCCC1C

Computed Properties

• Exact Mass: 398.30322444g/mol
• Monoisotopic Mass: 398.30322444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 94.8Ų